Benzenesulfonic acid, 2-(2-amino-4-chlorophenoxy)-5-chloro-
Description
Benzenesulfonic acid, 2-(2-amino-4-chlorophenoxy)-5-chloro- (BSA-2ACPC) is an important synthetic organic compound that is widely used in scientific research and industrial applications. BSA-2ACPC is an aromatic sulfonic acid that is derived from benzenesulfonic acid and 2-amino-4-chlorophenoxy-5-chloro. It is a highly versatile compound that has a wide range of applications in various fields, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Catalytic Applications
Sulfonated Schiff base copper(II) complexes, derived from 2-aminobenzenesulfonic acid, have been shown to be efficient and selective catalysts in alcohol oxidation. These complexes demonstrate the potential for high turnover frequencies in oxidation reactions under microwave irradiation (Hazra et al., 2015).
Synthesis of Organoselenium Sulfonamides
Bis(2-chlorosulfonylphenyl) diselenide, synthesized from 2-aminobenzenesulfonic acid, serves as a starting material for organoselenium sulfonamides. These compounds exhibit potential as immunostimulants and oxidation catalysts (Kloc et al., 1997).
Molecular and Electronic Structure Analysis
Sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride have been synthesized and analyzed for their molecular and electronic structures, offering insights into stereo-chemical characteristics important for chemical reactions (Rublova et al., 2017).
Nonlinear Optical Materials
4-Amino-1-methylpyridinium benzenesulfonate salts, derived from benzenesulfonic acid derivatives, have been studied for their potential in second-order nonlinear optics. Their crystalline structures are essential for evaluating their optical properties (Anwar et al., 2000).
Environmental Applications
Research on the mineralization of sulfonated azo dyes and sulfanilic acid by specific fungi and bacteria highlights the potential environmental applications in biodegrading xenobiotic compounds resistant to degradation (Paszczynski et al., 1992).
Proton Exchange Membranes
Sulfonated polynaphthalimides, synthesized from diamine monomers including benzenesulfonic acid derivatives, show promise as proton exchange membranes with significant properties like thermal stability and low methanol permeability (Song et al., 2013).
Properties
IUPAC Name |
2-(2-amino-4-chlorophenoxy)-5-chlorobenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO4S/c13-7-1-3-10(9(15)5-7)19-11-4-2-8(14)6-12(11)20(16,17)18/h1-6H,15H2,(H,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBHYFZRZFGQXBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)N)OC2=C(C=C(C=C2)Cl)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3068380 | |
Record name | Benzenesulfonic acid, 2-(2-amino-4-chlorophenoxy)-5-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3068380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42293-27-6 | |
Record name | 2-(2-Amino-4-chlorophenoxy)-5-chlorobenzenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42293-27-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenesulfonic acid, 2-(2-amino-4-chlorophenoxy)-5-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042293276 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenesulfonic acid, 2-(2-amino-4-chlorophenoxy)-5-chloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenesulfonic acid, 2-(2-amino-4-chlorophenoxy)-5-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3068380 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-amino-4-chlorophenoxy)-5-chlorobenzenesulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.667 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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